Cas no 1263060-83-8 (Methyl 6-Bromopyrazolo[1,5-a]pyrimidine-3-carboxylate)

• Product Name: Methyl 6-Bromopyrazolo[1,5-a]pyrimidine-3-carboxylate
• CAS No: 1263060-83-8
• MF: C₈H₆BrN₃O₂
• MW: 256.056140422821
• MDL: MFCD13194149
• CID: 3160721
• PubChem ID: 84708650
• Update Time: 2025-10-29

Methyl 6-Bromopyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-Bromopyrazolo[1,5-a]pyrimidine-3-carboxylate
• Methyl6-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate
• 1263060-83-8
• F75543
• 6-bromopyrazolo[1,5-a]pyrimidine-3-carboxylic acid methyl ester
• BS-44463

• MDL： MFCD13194149
• Inchi： 1S/C8H6BrN3O2/c1-14-8(13)6-3-11-12-4-5(9)2-10-7(6)12/h2-4H,1H3
• InChI Key： IMEHVYWEJLMVBJ-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C(=O)OC)C=NN2C=1

Computed Properties

• Exact Mass: 254.96434g/mol
• Monoisotopic Mass: 254.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.5Ų

Additional information on Methyl 6-Bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

Recent Advances in the Application of Methyl 6-Bromopyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS: 1263060-83-8) in Chemical Biology and Drug Discovery

Methyl 6-Bromopyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS: 1263060-83-8) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and chemical biology. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting protein kinases and other enzymes involved in critical cellular pathways. Recent studies have highlighted its potential in the development of novel therapeutics for cancer, inflammatory diseases, and infectious diseases.

The structural uniqueness of Methyl 6-Bromopyrazolo[1,5-a]pyrimidine-3-carboxylate lies in its pyrazolo[1,5-a]pyrimidine core, which is a privileged scaffold in drug discovery. The bromine substituent at the 6-position and the methyl ester group at the 3-position provide reactive handles for further functionalization, enabling the synthesis of diverse derivatives with tailored biological activities. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, as well as exploring its reactivity in cross-coupling reactions and nucleophilic substitutions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of Methyl 6-Bromopyrazolo[1,5-a]pyrimidine-3-carboxylate as a precursor for the development of selective kinase inhibitors. The study reported the synthesis of a series of derivatives that exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in various cancers. The lead compound derived from this scaffold showed promising antitumor efficacy in preclinical models, with favorable pharmacokinetic properties.

Another significant application of this compound was highlighted in a recent Nature Communications article, where it was used to develop covalent inhibitors targeting Bruton's tyrosine kinase (BTK). The researchers utilized the bromine moiety for site-specific modification, resulting in inhibitors with enhanced selectivity and reduced off-target effects. This approach opens new avenues for the treatment of B-cell malignancies and autoimmune disorders.

Beyond its role in kinase inhibitor development, Methyl 6-Bromopyrazolo[1,5-a]pyrimidine-3-carboxylate has also been explored in the design of fluorescent probes for bioimaging. A 2022 study in Chemical Science reported the synthesis of a turn-on fluorescent probe based on this scaffold, which enabled real-time monitoring of enzymatic activity in live cells. This innovation provides a powerful tool for studying enzyme dynamics and screening potential modulators.

In conclusion, Methyl 6-Bromopyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS: 1263060-83-8) continues to be a valuable building block in chemical biology and drug discovery. Its versatility, coupled with recent advancements in synthetic and medicinal chemistry, underscores its potential to contribute to the development of next-generation therapeutics and research tools. Future studies are expected to further expand its applications, particularly in targeted therapy and diagnostic imaging.